
Unraveling LC-1-40: A Search for a Chemical
Identity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LC-1-40

Cat. No.: B12373474 Get Quote

Despite a comprehensive search for a compound designated "LC-1-40," a specific chemical

entity with this name could not be definitively identified in publicly available scientific literature

and chemical databases. This suggests that "LC-1-40" may represent a proprietary internal

research code, a component within a larger mixture, or a shorthand notation not in widespread

academic or industrial use.

The initial investigation for the Chemical Abstracts Service (CAS) number and the International

Union of Pure and Applied Chemistry (IUPAC) name for LC-1-40 did not yield a direct match.

Subsequent expanded searches exploring various scientific contexts, including liquid crystals,

drug development, and research chemicals, also failed to pinpoint a specific molecule

corresponding to the "LC-1-40" designation.

Several possibilities were explored during the search:

Liquid Crystals (LC): Given the "LC" prefix, a connection to the field of liquid crystals was

investigated. However, no specific liquid crystal compound or mixture with the "1-40" suffix

was found in the search results.

Drug Development and Research Chemicals: The search was broadened to include

databases and literature related to pharmaceuticals and research chemicals. While the term

"LC" is commonly used as an abbreviation for liquid chromatography, and the numbers could

refer to experimental conditions or compound series, no specific compound "LC-1-40" was

identified.
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Biological Molecules: A search for biological molecules, such as peptides, also proved

inconclusive. One result referenced "Beta-Amyloid (1-40)-Lys(LC-biotin)-NH2, FAM-labeled,"

where "LC" refers to a 6-aminohexanoate spacer molecule used as a linker. In this context,

"LC" is not the primary identifier of the core molecule but rather a component of a modified

peptide.

The absence of a clear public record for "LC-1-40" prevents the creation of an in-depth

technical guide as requested. Key information such as the CAS number, IUPAC name,

molecular structure, and associated experimental data remains elusive.

To proceed with the development of a technical guide, further clarification on the identity of

"LC-1-40" is required. Providing a full chemical name, a molecular structure, a CAS number, or

the context of the research or industry in which this designation is used would be necessary to

locate the relevant scientific information. Without this foundational data, a comprehensive and

accurate technical document cannot be produced.

To cite this document: BenchChem. [Unraveling LC-1-40: A Search for a Chemical Identity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373474#lc-1-40-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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